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RTI-111-d3 stock solution preparation

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: RTI-111-d3
Cat. No.: S1816262

Chemical Data for RTI-111-d3

The table below summarizes the key identifying information and properties for RTI-111-d3 found in the
search results [1] [2].

Property Details

Chemical Name (1R,2S,3S,5S)-3-(3,4-Dichlorophenyl)-8-(Methyl-d3)-8-azabicyclo[3.2.1]octane-2-
carboxylic Acid Methyl Ester Hydrochloride [1]

Synonyms RTI 4229-111-d3, RTI-111-d3 [1]

Molecular C16H20CIsNO2 [1]

Formula

Molecular 364.6945 g/mol [1]

Weight

CAS Number Information not located

Related The non-deuterated form, Dichloropane (RTI-111), has CAS # 150653-91-1 [3] [4].
Compound

General Guide for Stock Solution Preparation
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Since a specific protocol for RTI-111-d3 is unavailable, here is a general guide for preparing a molar stock

solution. You will need to adjust these steps based on your compound's specific solubility and stability.

(Weigh RTI-111-d3 powder)

Select solvent
(e.g., DMSO)

Aliquot into single-use vials

Store at recommended temperature

Click to download full resolution via product page

Troubleshooting Common Issues

¢ Precipitation: If the compound precipitates after storage, gently warm the vial to room temperature
and vortex. Avoid repeated freeze-thaw cycles.

¢ Incomplete Dissolution: If the powder does not dissolve fully, you may need to sonicate the solution
in a water bath for a short period or try a different solvent.

e Variable Results: Using the molecular weight from the specific Certificate of Analysis (CoA) for
your batch is critical for accuracy [5]. Using the theoretical value (364.6945 g/mol) can introduce error.

Critical Experimental Notes
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e Solubility Data: The search results do not provide specific solubility data for RTI-111-d3. You will
need to determine the optimal solvent (e.g., DMSO) and maximum concentration experimentally.

e Stability: The stability of the compound in solution is unknown. It is a best practice to prepare small,
single-use aliquots and store them at or below -20°C to minimize degradation.

e Safety and Legality: Please note that the related non-deuterated compound (RTI-111) is classified
as a drug of abuse and a controlled substance [2] [3]. Ensure all laboratory work complies with
your institution's safety protocols and local regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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